Cas no 1314-36-9 (Yttrium Oxide)

• Product Name: Yttrium Oxide
• CAS No: 1314-36-9
• MF: O₃Y₂
• MW: 225.809906959534
• MDL: MFCD00011473
• CID: 41211
• Update Time: 2025-06-19

Yttrium Oxide Chemical and Physical Properties

Names and Identifiers

• Yttrium(III)-oxide
• Y203 A
• Y203 AT
• Y203 B
• Y203 C
• YTTRIA
• YTTRIUM(+3)OXIDE
• YTTRIUM(III) OXIDE
• YTTRIUM OXIDE
• diyttriumtrioxide
• yo3-245
• yttriumoxide(y2o3)
• yttriumsesquioxide
• yttriumtrioxide
• YttriumoxideREO
• 7Yttrium oxide
• Yttrium(III) oxide pellets
• YTTRIUM OXIDE, NANOPOWDER, &lt
• 50NM
• Y2O3
• Yttrium silicon oxide
• Nano-yttrium oxide
• High purity yttrium oxide
• Yttrium Oxide

• MDL： MFCD00011473
• Inchi： 1S/3O.2Y/q3*-2;2*+3
• InChI Key： RUDFQVOCFDJEEF-UHFFFAOYSA-N
• SMILES： [Y+3].[Y+3].[O-2].[O-2].[O-2]

Computed Properties

• Exact Mass: 225.79600
• Monoisotopic Mass: 225.79644
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 34.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 43.4

Experimental Properties

• Color/Form: White or light brown powder, body centered cubic stacking, a = 10.605a (1a=0.1nm, the same below).
• Density: 5.01 g/mL at 25 °C(lit.)
• Melting Point: 2410 °C (lit.)
• Boiling Point: 81-83 °C
• Flash Point: Degrees Fahrenheit:53.6°F
  Degrees Celsius:12°C
  
• PH: 10±1
• Water Partition Coefficient: Insoluble
• PSA: 43.37000
• LogP: -0.30600
• Merck: 10107
• Sensitiveness: Air Sensitive
• Color/Form: 10 wt. % in isopropanol
• Solubility: Soluble in dilute acid, almost insoluble in water.

Yttrium Oxide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN1950
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• FLUKA BRAND F CODES：3-9
• RTECS：ZG3850000
• Hazardous Material Identification：
• Hazard Level：2.1
• Safety Term：2.1
• Risk Phrases：R36/37/38
• HazardClass：2.1
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Yttrium Oxide

Properties and Applications of Yttrium Oxide (CAS No. 1314-36-9)

Yttrium Oxide, with the chemical formula Y₂O₃, is a well-known inorganic compound that has garnered significant attention in various scientific and industrial fields due to its unique physicochemical properties. The compound is characterized by its high melting point, excellent thermal stability, and remarkable luminescent characteristics, making it a valuable material in multiple applications ranging from electronics to pharmaceuticals.

The CAS number 1314-36-9 uniquely identifies this compound and distinguishes it from other yttrium-based compounds. This identifier is crucial for researchers and manufacturers to ensure the correct compound is used in experiments, production, and commercial applications. Yttrium Oxide is typically produced through the calcination of yttrium hydroxide or yttrium nitrate, processes that require precise control to achieve the desired purity and crystalline structure.

In recent years, Yttrium Oxide has found increasing relevance in the field of nanotechnology. Researchers have been exploring its potential as a nanomaterial for various applications, including drug delivery systems and advanced catalysts. The small size of yttrium oxide nanoparticles allows for enhanced surface area-to-volume ratios, which can significantly improve the efficiency of these applications. For instance, studies have shown that yttrium oxide nanoparticles can act as effective carriers for anticancer drugs, improving their targeted delivery and reducing side effects.

The luminescent properties of Yttrium Oxide have also been extensively studied and utilized in optoelectronic devices. When doped with rare-earth elements such as europium or erbium, yttrium oxide can exhibit strong luminescence, making it ideal for use in phosphors for displays and lighting. These phosphors are particularly valued for their high energy efficiency and long lifespan, contributing to advancements in solid-state lighting technologies.

In the pharmaceutical industry, Yttrium Oxide is being investigated for its potential as a contrast agent in medical imaging techniques. Its ability to enhance imaging clarity while maintaining biocompatibility makes it a promising candidate for use in magnetic resonance imaging (MRI) and computed tomography (CT) scans. Preliminary studies suggest that yttrium oxide-based contrast agents can provide clearer images of soft tissues, aiding in more accurate diagnoses.

The industrial applications of Yttrium Oxide are equally diverse. It is widely used as a stabilizer in glass production, particularly in television screen glass and optical fibers. Its ability to improve glass durability and thermal shock resistance makes it indispensable in these high-performance applications. Additionally, yttrium oxide is employed as a coating material for high-temperature superconductors, enhancing their performance by providing thermal insulation and electrical insulation.

The environmental impact of using Yttrium Oxide has also been a subject of research. Studies have focused on its biodegradability and potential ecological effects. Fortunately, yttrium oxide has shown low toxicity and good environmental stability, making it a relatively safe material for industrial use. However, ongoing research aims to further minimize any potential environmental footprint associated with its production and application.

In conclusion, the multifaceted properties of Yttrium Oxide(CAS No. 1314-36-9) make it a highly valuable material across various sectors. From enhancing the efficiency of drug delivery systems to improving the performance of optoelectronic devices and medical imaging techniques, its applications are vast and continually expanding. As research progresses, we can expect even more innovative uses for this remarkable compound.